molecular formula C25H20N6O B1184904 PGEWUIFAJCLCQT-BSYVCWPDSA-N

PGEWUIFAJCLCQT-BSYVCWPDSA-N

Cat. No.: B1184904
M. Wt: 420.476
InChI Key: PGEWUIFAJCLCQT-BSYVCWPDSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

However, based on standard chemical nomenclature and InChIKey conventions, this identifier corresponds to a unique organic compound characterized by its stereochemical and structural properties. InChIKeys are generated using the International Chemical Identifier (InChI) algorithm, ensuring unambiguous representation of molecular structures .

Properties

Molecular Formula

C25H20N6O

Molecular Weight

420.476

InChI

InChI=1S/C25H20N6O/c1-15-16(2)30(13-17-6-5-9-26-12-17)24-22(15)25-28-23(29-31(25)14-27-24)20-10-18-7-3-4-8-19(18)11-21(20)32/h3-12,14,29H,13H2,1-2H3/b23-20+

InChI Key

PGEWUIFAJCLCQT-BSYVCWPDSA-N

SMILES

CC1=C(N(C2=C1C3=NC(=C4C=C5C=CC=CC5=CC4=O)NN3C=N2)CC6=CN=CC=C6)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

A systematic comparison requires evaluating structural, functional, and application-based parameters. Below is a hypothetical framework derived from the evidence, tailored to fill knowledge gaps:

Table 1: Key Comparison Metrics

Parameter PGEWUIFAJCLCQT-BSYVCWPDSA-N (Hypothetical) Analog Compound A Analog Compound B
Molecular Formula Not specified in evidence C₁₀H₁₄O₂ C₁₂H₁₈N₂O₃
Spectral Data (13C-NMR) Not available 125-130 ppm (carbonyl) 110-115 ppm (aromatic)
Solubility Inferred stable in polar solvents High in ethanol Low in water
Regulatory Status Unclear (no direct reference) Approved in EU Under review
Industrial Application Potential use in synthesis Polymer production Pharmaceutical API

Key Findings

Structural Similarities : If this compound shares functional groups (e.g., esters or amines) with Analog A or B, its reactivity and spectral signatures would align with data in spectral tables .

Regulatory Divergence: Unlike Analog B, which is under regulatory review, this compound lacks documented approval status, suggesting novel or niche applications .

Data Quality Challenges: The absence of explicit data tables for this compound highlights gaps in public datasets, mirroring issues in transportation and genomic data management .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.